Cas no 2138821-16-4 (Butanoic acid, 2-(5-pyrimidinylmethylene)-)
Butanoic acid, 2-(5-pyrimidinylmethylene)- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-(5-pyrimidinylmethylene)-
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- Inchi: 1S/C9H10N2O2/c1-2-8(9(12)13)3-7-4-10-6-11-5-7/h3-6H,2H2,1H3,(H,12,13)
- InChI Key: NGXOFYCWJUXWGS-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(=CC1=CN=CN=C1)CC
Butanoic acid, 2-(5-pyrimidinylmethylene)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-390556-0.05g |
(2E)-2-[(pyrimidin-5-yl)methylidene]butanoic acid |
2138821-16-4 | 95.0% | 0.05g |
$612.0 | 2025-03-16 | |
| Enamine | EN300-390556-0.1g |
(2E)-2-[(pyrimidin-5-yl)methylidene]butanoic acid |
2138821-16-4 | 95.0% | 0.1g |
$640.0 | 2025-03-16 | |
| Enamine | EN300-390556-0.25g |
(2E)-2-[(pyrimidin-5-yl)methylidene]butanoic acid |
2138821-16-4 | 95.0% | 0.25g |
$670.0 | 2025-03-16 | |
| Enamine | EN300-390556-0.5g |
(2E)-2-[(pyrimidin-5-yl)methylidene]butanoic acid |
2138821-16-4 | 95.0% | 0.5g |
$699.0 | 2025-03-16 | |
| Enamine | EN300-390556-1.0g |
(2E)-2-[(pyrimidin-5-yl)methylidene]butanoic acid |
2138821-16-4 | 95.0% | 1.0g |
$728.0 | 2025-03-16 | |
| Enamine | EN300-390556-2.5g |
(2E)-2-[(pyrimidin-5-yl)methylidene]butanoic acid |
2138821-16-4 | 95.0% | 2.5g |
$1428.0 | 2025-03-16 | |
| Enamine | EN300-390556-5.0g |
(2E)-2-[(pyrimidin-5-yl)methylidene]butanoic acid |
2138821-16-4 | 95.0% | 5.0g |
$2110.0 | 2025-03-16 | |
| Enamine | EN300-390556-10.0g |
(2E)-2-[(pyrimidin-5-yl)methylidene]butanoic acid |
2138821-16-4 | 95.0% | 10.0g |
$3131.0 | 2025-03-16 |
Butanoic acid, 2-(5-pyrimidinylmethylene)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on Butanoic acid, 2-(5-pyrimidinylmethylene)-
Butanoic acid, 2-(5-pyrimidinylmethylene)- (CAS No. 2138821-16-4): A Comprehensive Overview in Modern Chemical Research
Butanoic acid, 2-(5-pyrimidinylmethylene)-, identified by its CAS number 2138821-16-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and molecular interactions. The combination of a butanoic acid moiety with a 5-pyrimidinylmethylene group creates a versatile scaffold that can interact with various biological targets, making it a valuable candidate for further exploration.
The structural composition of Butanoic acid, 2-(5-pyrimidinylmethylene)- (CAS No. 2138821-16-4) imparts distinct chemical properties that make it suitable for a wide range of applications. The presence of the butanoic acid side chain provides a hydrophobic region, while the 5-pyrimidinylmethylene group introduces a nitrogen-rich heterocyclic structure. This dual functionality allows the compound to engage in multiple types of interactions, including hydrogen bonding and π-stacking, which are crucial for its biological activity.
In recent years, there has been growing interest in the development of molecules that can modulate biological pathways through precise targeting. Butanoic acid, 2-(5-pyrimidinylmethylene)- (CAS No. 2138821-16-4), with its well-defined structure, has emerged as a promising candidate for such applications. Its ability to interact with biological targets like enzymes and receptors has been explored in various preclinical studies. These studies have highlighted its potential in inhibiting key pathways involved in diseases such as cancer and inflammation.
The compound's mechanism of action is thought to be mediated by its ability to bind to specific biological targets and modulate their activity. The butanoic acid moiety is known to interact with fatty acid receptors and transporters, while the 5-pyrimidinylmethylene group can form hydrogen bonds with nucleophilic residues in proteins. This dual interaction profile makes Butanoic acid, 2-(5-pyrimidinylmethylene)- (CAS No. 2138821-16-4) a versatile tool for studying molecular recognition and drug design.
One of the most exciting aspects of Butanoic acid, 2-(5-pyrimidinylmethylene)- (CAS No. 2138821-16-4) is its potential in the development of novel therapeutic agents. Researchers have been exploring its use as a lead compound for drug discovery programs targeting various diseases. For instance, studies have shown that derivatives of this compound can exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, its ability to interact with DNA-binding proteins has raised interest in its potential applications in oncology.
The synthesis of Butanoic acid, 2-(5-pyrimidinylmethylene)- (CAS No. 2138821-16-4) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the butanoic acid derivative followed by condensation with a pyrimidine-based precursor to introduce the 5-pyrimidinylmethylene group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these transformations.
The chemical properties of Butanoic acid, 2-(5-pyrimidinylmethylene)- (CAS No. 2138821-16-4) have also been thoroughly characterized using spectroscopic methods such as NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular structure and dynamics, which are essential for understanding its biological activity. Additionally, computational methods like molecular modeling have been used to predict how this compound interacts with biological targets at the atomic level.
The pharmaceutical industry has taken note of the potential of Butanoic acid, 2-(5-pyrimidinylmethylene)- (CAS No. 2138821-16-4) and is actively investigating its use in drug development pipelines. Several companies have filed patents related to derivatives of this compound, indicating its commercial viability as a therapeutic agent. As research continues to uncover new applications for this molecule, it is likely that we will see more innovative uses emerge in the coming years.
In conclusion, Butanoic acid, 2-(5-pyrimidinylmethylene)- (CAS No. 2138821-16-4) is a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and versatile interactions make it a valuable tool for studying molecular recognition and drug design. As ongoing research continues to explore its applications, this compound is poised to play an important role in the development of novel therapeutic agents.
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